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Compound of Interest

Compound Name: ErSO

Cat. No.: B8199062 Get Quote

For researchers, scientists, and drug development professionals working with Erbium(III)

sulfate octahydrate (ErSO), a comprehensive understanding of safety protocols is paramount.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe handling of this compound in a laboratory setting. It is

important to note that the compound initially searched for, "Erbium(III) sulfanilate octahydrate,"

is likely a misnomer for Erbium(III) sulfate octahydrate, for which this guidance is provided.

Immediate Safety and Hazard Information
Erbium(III) sulfate octahydrate is classified with the following hazards:

Skin corrosion/irritation, Category 2[1]

Serious eye damage/eye irritation, Category 2A[1]

Specific target organ toxicity - single exposure, Category 3 (May cause respiratory irritation)

[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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This information is summarized in the table below.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is crucial to mitigate

the risks associated with handling ErSO.

Recommended PPE for Handling ErSO
PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or

face shield.

To prevent eye irritation from

splashes or dust.[1]

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

nitrile, neoprene).

To prevent skin irritation upon

contact.[1]

Body Protection
Protective work clothing, such

as a lab coat.
To prevent skin contact.[1]

Respiratory Protection
NIOSH/MSHA approved

respirator.

Required when dust or fumes

are present to prevent

respiratory irritation.[1]

Operational Plan for Safe Handling
A systematic approach to handling ErSO is essential for laboratory safety. The following

workflow outlines the key steps from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8199062?utm_src=pdf-body
https://www.benchchem.com/product/b8199062?utm_src=pdf-body
https://www.benchchem.com/product/b8199062?utm_src=pdf-body
https://www.benchchem.com/product/b8199062?utm_src=pdf-body
https://www.espimetals.com/index.php/msds/128-Erbium%20Sulfate
https://www.espimetals.com/index.php/msds/128-Erbium%20Sulfate
https://www.espimetals.com/index.php/msds/128-Erbium%20Sulfate
https://www.espimetals.com/index.php/msds/128-Erbium%20Sulfate
https://www.benchchem.com/product/b8199062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ErSO Safe Handling Workflow

Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation

Handle in a well-ventilated area or chemical fume hood

Proceed to Handling

Avoid creating dust

Avoid contact with skin, eyes, and clothing

Wash hands thoroughly after handling

Proceed to Post-Handling

Store in a cool, dry, well-ventilated area in a tightly closed container

Dispose of waste in accordance with local, state, or federal regulations

Click to download full resolution via product page

A logical workflow for the safe handling of ErSO.
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Step-by-Step Handling Procedures
1. Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Erbium(III) sulfate octahydrate.[1]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above. This includes chemical safety goggles, impermeable gloves, a lab coat, and a

respirator if ventilation is inadequate or dust is likely to be generated.[1]

Ventilation: Ensure that you are working in a well-ventilated area. A chemical fume hood is

highly recommended.[1]

2. Handling:

Location: Handle the material in an enclosed, controlled process whenever possible.[1]

Avoid Dust Formation: Take care to avoid creating dust when handling the solid material.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

follow the first aid measures outlined below.[1]

Ingestion and Inhalation: Avoid ingestion and inhalation of the dust or fumes.[2]

3. Post-Handling and Storage:

Hygiene: Wash your hands and any exposed skin thoroughly after handling the compound.

[1]

Storage: Store Erbium(III) sulfate octahydrate in a cool, dry, well-ventilated place. Keep the

container tightly closed to prevent absorption of moisture, as the material is hygroscopic.[1]

First Aid Measures
In the event of exposure, follow these first-aid procedures:
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If on Skin: Wash the affected area with plenty of soap and water. If skin irritation occurs, seek

medical advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Remove the victim to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor/physician if you feel unwell.[1]

Disposal Plan
Dispose of Erbium(III) sulfate octahydrate and its container in accordance with all applicable

local, state, and federal regulations. Do not allow the material to enter drains or be released

into the environment.[1] Consult with your institution's environmental health and safety (EHS)

department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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